Cas no 1210713-28-2 (Methyl[(2-methyl-1,3-thiazol-5-yl)methyl]amine dihydrochloride)

• Product Name: Methyl[(2-methyl-1,3-thiazol-5-yl)methyl]amine dihydrochloride
• CAS No: 1210713-28-2
• MF: C₆H₁₂Cl₂N₂S
• MW: 215.143877983093
• CID: 2179861
• Update Time: 2025-10-21

Methyl[(2-methyl-1,3-thiazol-5-yl)methyl]amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanamine, 2-methyl-, hydrochloride (1:2)
• methyl[(2-methyl-1,3-thiazol-5-yl)methyl]amine dihydrochloride
• Methyl[(2-methyl-1,3-thiazol-5-yl)methyl]amine dihydrochloride

• Inchi： 1S/C6H10N2S.2ClH/c1-5-8-4-6(9-5)3-7-2;;/h4,7H,3H2,1-2H3;2*1H
• InChI Key： FBIJZEQERCVTNB-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(C)=NC=C1CNC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 87.1
• Topological Polar Surface Area: 53.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on Methyl[(2-methyl-1,3-thiazol-5-yl)methyl]amine dihydrochloride

Methyl[(2-methyl-1,3-thiazol-5-yl)methyl]amine Dihydrochloride: An Overview

Methyl[(2-methyl-1,3-thiazol-5-yl)methyl]amine dihydrochloride (CAS No. 1210713-28-2) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MATM dihydrochloride, is a derivative of thiazole and has garnered attention due to its potential therapeutic applications and unique chemical properties.

The chemical structure of MATM dihydrochloride consists of a thiazole ring substituted with a methyl group and an amino group attached to a methylated carbon. The presence of the dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. The thiazole moiety is a common heterocyclic ring found in many biologically active compounds, contributing to the compound's pharmacological profile.

Recent studies have explored the potential of MATM dihydrochloride in various therapeutic areas. One notable application is its role as a modulator of neurotransmitter systems. Research has shown that MATM dihydrochloride can interact with specific receptors in the central nervous system (CNS), potentially influencing neurotransmitter release and receptor activation. This property makes it a candidate for the development of novel treatments for neurological disorders such as depression, anxiety, and neurodegenerative diseases.

In addition to its CNS activity, MATM dihydrochloride has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that MATM dihydrochloride may have therapeutic potential in inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of MATM dihydrochloride has also been studied extensively. Preclinical data indicate that the compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of MATM dihydrochloride in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects that may require further investigation.

The synthetic route for producing MATM dihydrochloride is well-documented in the literature. The compound can be synthesized through a series of reactions involving thiazole derivatives and alkylating agents. The final step involves the formation of the dihydrochloride salt to enhance its solubility and stability. This synthetic pathway is scalable and can be adapted for large-scale production, making it feasible for commercialization.

In conclusion, Methyl[(2-methyl-1,3-thiazol-5-yl)methyl]amine dihydrochloride (CAS No. 1210713-28-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action, MATM dihydrochloride holds significant promise for addressing unmet medical needs in various therapeutic areas.